3-(2-Chloro-6-methoxyquinolin-3-yl)-2-(6,7-dimethoxy-4-oxo-3,4-dihydroquinazolin-2-yl)prop-2-enenitrile

• IUPAC Name: 3-(2-chloro-6-methoxyquinolin-3-yl)-2-(6,7-dimethoxy-4-oxo-3H-quinazolin-2-yl)prop-2-enenitrile
• InChI: InChI=1S/C23H17ClN4O4/c1-30-15-4-5-17-12(8-15)6-13(21(24)26-17)7-14(11-25)22-27-18-10-20(32-3)19(31-2)9-16(18)23(29)28-22/h4-10H,1-3H3,(H,27,28,29)
• InChI Key: WUHDEKBBWDWUTN-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=CC(=C(N=C2C=C1)Cl)C=C(C#N)C3=NC4=CC(=C(C=C4C(=O)N3)OC)OC
• Molecular Formula: C23H17ClN4O4
• Molecular Weight: 448.9 g/mol

Description

3-(2-Chloro-6-methoxyquinolin-3-yl)-2-(6,7-dimethoxy-4-oxo-3,4-dihydroquinazolin-2-yl)prop-2-enenitrile is a useful research compound. Its molecular formula is C23H17ClN4O4 and its molecular weight is 448.86. The purity is usually 95%.
BenchChem offers high-quality 3-(2-Chloro-6-methoxyquinolin-3-yl)-2-(6,7-dimethoxy-4-oxo-3,4-dihydroquinazolin-2-yl)prop-2-enenitrile suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-(2-Chloro-6-methoxyquinolin-3-yl)-2-(6,7-dimethoxy-4-oxo-3,4-dihydroquinazolin-2-yl)prop-2-enenitrile including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Analysis

• Synthesis Techniques : Studies have focused on the synthesis and characterization of quinazoline derivatives. For example, Yan and Ouyang (2013) synthesized 7-(3-(substituted-phenoxy) propoxy) quinazoline compounds and analyzed their structures through IR, NMR, MS, and elemental analysis. Such studies contribute to understanding the chemical properties and potential applications of these compounds in various fields (Yan & Ouyang, 2013).

• Structural Insights : Investigations like those conducted by Gotoh and Ishida (2013) provide insights into the molecular structure of related compounds. They studied the crystal structure of a related compound, highlighting how the molecular interactions and hydrogen bonds contribute to its stability (Gotoh & Ishida, 2013).

Chemical Properties and Applications

• Chemical Properties : Research by Bacchi et al. (2005) explored the chemical reactivity of 4-yn-1-ones, including quinazoline derivatives, under oxidative carbonylation conditions. This study helps in understanding the chemical behavior of these compounds in different conditions, which is crucial for their potential application in various fields (Bacchi et al., 2005).

• Potential Applications : The study by Wang et al. (2015) on the synthesis of benzyloxy-4-chloro-6-methoxyquinazoline highlights potential applications in medicinal chemistry. Their work details the multi-step synthesis process and provides foundational knowledge for further research in this area (Wang et al., 2015).